Cas no 115891-14-0 (2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid)

• Product Name: 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid
• CAS No: 115891-14-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD11132026
• CID: 1078515
• PubChem ID: 14222052
• Update Time: 2025-06-14

2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid
• MFCD11132026
• 115891-14-0
• 2-{[2-(dimethylamino)ethyl]amino}pyridine-3-carboxylic acid
• 2-((2-(Dimethylamino)ethyl)amino)nicotinic acid
• AKOS000214262
• 2-((2-(Dimethylamino)ethyl)amino)nicotinicacid
• 2-[2-(dimethylamino)ethylamino]pyridine-3-carboxylic acid

• MDL： MFCD11132026
• Inchi： 1S/C10H15N3O2/c1-13(2)7-6-12-9-8(10(14)15)4-3-5-11-9/h3-5H,6-7H2,1-2H3,(H,11,12)(H,14,15)
• InChI Key： AVHDFTKGEOINML-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NCCN(C)C)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid

Recent Advances in the Study of 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid (CAS: 115891-14-0)

2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid (CAS: 115891-14-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research has been the optimization of the synthetic route for 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid. A recent study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic method that enhances yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid has shown promising results in preclinical studies. Research conducted at the University of Cambridge revealed that the compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory drugs. Further in vitro and in vivo studies are underway to validate these findings and explore its mechanism of action in greater detail.

Another significant development is the exploration of 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid as a scaffold for the design of multi-target drugs. A collaborative study between academic and industrial researchers demonstrated that modifications to the compound's structure could yield derivatives with enhanced selectivity and potency against multiple biological targets. This approach holds promise for addressing complex diseases such as cancer and neurodegenerative disorders, where multi-target therapies are increasingly being sought.

Despite these advancements, challenges remain in the clinical translation of 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on pharmacokinetic studies to better understand the compound's behavior in vivo, with preliminary data indicating favorable absorption and distribution profiles.

In conclusion, 2-{[2-(Dimethylamino)ethyl]amino}nicotinic acid (CAS: 115891-14-0) continues to be a compound of great interest in medicinal chemistry. Its versatile structure and promising biological activity make it a valuable candidate for further drug development. Ongoing research is expected to uncover new applications and optimize its therapeutic potential, paving the way for future clinical trials.